![molecular formula C15H10BrNO2 B1297930 2-(2-(Bromomethyl)phenyl)isoindoline-1,3-dione CAS No. 57365-06-7](/img/structure/B1297930.png)
2-(2-(Bromomethyl)phenyl)isoindoline-1,3-dione
Overview
Description
“2-(2-(Bromomethyl)phenyl)isoindoline-1,3-dione” is a chemical compound with the molecular formula C15H10BrNO2 . The asymmetric unit of this compound contains three crystallographically independent molecules .
Synthesis Analysis
A method for the synthesis of isoindoline derivatives was developed based on a domino reaction involving a donor-acceptor cyclopropane containing a bromomethyl group in the ortho position of the aromatic substituent and structurally varied primary amines . Another synthesis method involves adding 25g N-hydroxymethyl phthalimide and 250mL chloroform to a reaction flask, stirring to form a suspension, introducing hydrogen bromide gas and heating to a slow reflux .Molecular Structure Analysis
The molecular weight of “this compound” is 316.15 . Two of the N—C—C—Br side chains adopt anti conformations and the other is gauche . The crystal structure features short Br…O contacts, C—H…O hydrogen bonds, and numerous π–π stacking interactions .Chemical Reactions Analysis
The overall transformation involved the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions . The reaction of DA cyclopropanes with primary amines has been widely studied .Physical And Chemical Properties Analysis
The compound appears as a white powder . It has a melting point of 152-155 °C (lit.) . The compound’s density is roughly estimated to be 1.6838 , and its refractive index is estimated to be 1.6120 .Scientific Research Applications
Crystal and Molecular Structure Analysis
- The crystal and molecular structures of isoindoline-1,3-dione derivatives have been extensively studied. For instance, the study of 2-(4-ethoxyphenyl)isoindoline-1,3-dione revealed insights into its non-planar molecular structure and intermolecular hydrogen bonding, which is crucial for understanding its physical and chemical properties (Duru, Evecen, Tanak, & Ağar, 2018).
Optoelectronic Properties
- Novel isoindoline-1,3-dione derivatives have been synthesized for optoelectronic applications. Their photophysical and thermal properties were characterized, indicating potential for use in fluorescent compounds and other optoelectronic devices (Mane, Katagi, & Melavanki, 2019).
NMR Spectroscopy and Chemical Structure Elucidation
- The application of NMR spectroscopy in determining the structure of isoindoline-1,3-dione derivatives highlights its utility in chemical analysis and pharmaceutical research. This method provides detailed information on molecular composition and structure (Dioukhane et al., 2021).
Antimicrobial Activity Studies
- Some isoindoline-1,3-dione derivatives have been investigated for their antimicrobial properties, which could have implications for developing new antibiotics or antiseptic agents (Ghabbour & Qabeel, 2016).
Green Chemistry Applications
- The synthesis of isoindoline-1,3-dione derivatives using environmentally friendly methods is an important area of research. This approach not only offers a sustainable alternative but also contributes to waste management and the reduction of harmful reagents (Journal, Chia, Chee, Aziz, Radzi, & Kan, 2019).
Alzheimer’s Disease Research
- Isoindoline-1,3-dione derivatives have been investigated as potential inhibitors of acetylcholinesterase, an enzyme implicated in Alzheimer’s disease. Their ability to inhibit this enzyme could lead to new treatments for neurodegenerative disorders (Andrade-Jorge et al., 2018).
Cancer Research
- Certain isoindoline-1,3-dione derivatives have shown promising results in inhibiting the viability of cancer cells, particularly blood cancer cells. This opens up possibilities for new anticancer therapies (Radwan et al., 2020).
Density Functional Theory (DFT) Analysis
- DFT calculations are used to analyze the electronic structure and properties of isoindoline-1,3-dione derivatives. This helps in understanding their reactivity and potential applications in various fields (Evecen, Duru, Tanak, & Agar, 2016).
Ligand Chemistry and Metal Complexes
- The creation of metal complexes with isoindoline-1,3-dione derivatives is a significant area of study. These complexes can have various applications in catalysis, material science, and medicinal chemistry (Sabastiyan & Suvaikin, 2012).
Crystallographic Studies
- Detailed crystallographic analysis of isoindoline-1,3-dione derivatives provides essential insights into their molecular structure, which is fundamental for understanding their chemical behavior and potential applications (Rauf et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 2-(2-(Bromomethyl)phenyl)isoindoline-1,3-dione are the dopamine receptors , specifically the D2 and D3 receptors . These receptors play a crucial role in the regulation of mood, reward, and motor control in the brain.
Mode of Action
This compound interacts with its targets by binding to the dopamine receptors, specifically at their allosteric binding sites . This interaction can modulate the activity of these receptors, leading to changes in the signaling pathways they control.
Biochemical Pathways
The compound’s interaction with dopamine receptors affects the dopaminergic signaling pathway . This pathway plays a key role in the regulation of various neurological processes, including mood, reward, and motor control. Changes in this pathway can have significant downstream effects, potentially influencing behavior and neurological function.
Pharmacokinetics
In silico analysis suggests that isoindolines, a class of compounds to which this compound belongs, have good properties as ligands of the dopamine receptor d2 . The compound’s bioavailability and its absorption, distribution, metabolism, and excretion (ADME) properties would need to be further investigated.
Result of Action
It has been suggested that isoindolines and isoindoline-1,3-dione can modulate the dopamine receptor d3, suggesting a potential application as antipsychotic agents . Additionally, they may have the capacity to inhibit β-amyloid protein aggregation, indicating a potential role in the treatment of Alzheimer’s disease .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s stability may be affected by storage conditions . Furthermore, the compound’s efficacy could be influenced by factors such as the presence of other drugs or substances, the physiological state of the individual, and genetic factors. More research is needed to fully understand these influences.
Biochemical Analysis
Biochemical Properties
2-(2-(Bromomethyl)phenyl)isoindoline-1,3-dione plays a crucial role in biochemical reactions, particularly in the modulation of enzyme activity and protein interactions. This compound has been shown to interact with enzymes such as the dopamine receptor D2, where it acts as a ligand, binding to the receptor and influencing its activity . . The nature of these interactions involves binding to specific amino acid residues at the receptor’s allosteric site, thereby modulating its function.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. In cancer cells, particularly blood cancer cell lines such as K562 and Raji cells, this compound has demonstrated cytotoxic effects, leading to increased apoptosis and necrosis . The influence of this compound on cell signaling pathways includes the modulation of gene expression and alterations in cellular metabolism, which contribute to its anticancer properties.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to the dopamine receptor D2, affecting its conformation and activity . This binding interaction involves specific amino acid residues at the receptor’s allosteric site, leading to changes in receptor function. Additionally, this compound inhibits enzyme activity by interacting with the active sites of target enzymes, thereby modulating their catalytic functions . These molecular interactions result in changes in gene expression and cellular responses.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, maintaining its activity over extended periods . Degradation products may form under certain conditions, potentially altering its biological activity and efficacy.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects, such as anticonvulsant activity in epilepsy models . At higher doses, toxic or adverse effects may occur, including neurotoxicity and other side effects . These dosage-dependent effects highlight the importance of optimizing dosage regimens to maximize therapeutic benefits while minimizing adverse outcomes.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. The compound undergoes biotransformation in the liver, where it is metabolized by cytochrome P450 enzymes . These metabolic processes affect the compound’s bioavailability and activity, influencing its overall pharmacokinetic profile.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is taken up by cells through active transport mechanisms and distributed to various cellular compartments . Its localization and accumulation within tissues are influenced by its interactions with cellular transporters and binding proteins, affecting its therapeutic efficacy and potential side effects.
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific cellular compartments, such as the nucleus and mitochondria, where it exerts its effects . Targeting signals and post-translational modifications influence its localization, ensuring that it reaches the appropriate sites of action within the cell.
Properties
IUPAC Name |
2-[2-(bromomethyl)phenyl]isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrNO2/c16-9-10-5-1-4-8-13(10)17-14(18)11-6-2-3-7-12(11)15(17)19/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRIHZIKJFGRZGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CBr)N2C(=O)C3=CC=CC=C3C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30346988 | |
Record name | 2-[2-(Bromomethyl)phenyl]-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30346988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57365-06-7 | |
Record name | 2-[2-(Bromomethyl)phenyl]-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30346988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[2-(Bromomethyl)phenyl]isoindoline-1,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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